Cas no 628329-73-7 (1H-Pyrazole-4-carboxaldehyde,3-(1-methylethyl)-1-[5-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,3-(1-methylethyl)-1-[5-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 628329-73-7
• MF: C₁₃H₁₂F₃N₃O
• MW: 283.249093055725
• CID: 1640206
• Update Time: 2024-09-12

1H-Pyrazole-4-carboxaldehyde,3-(1-methylethyl)-1-[5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,3-(1-methylethyl)-1-[5-(trifluoromethyl)-2-pyridinyl]-
• 1H-Pyrazole-4-carboxaldehyde, 3-(1-methylethyl)-1-[5-(trifluoromethyl)-2-pyridinyl]-

• Inchi： 1S/C13H12F3N3O/c1-8(2)12-9(7-20)6-19(18-12)11-4-3-10(5-17-11)13(14,15)16/h3-8H,1-2H3
• InChI Key： FYJFGSQUAZSBNE-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C(F)(F)F)C=C2)C=C(C=O)C(C(C)C)=N1

Computed Properties

• Exact Mass: 283.09336

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 368.9±42.0 °C(Predicted)
• PSA: 47.78
• pka: -1.57±0.29(Predicted)